4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O3S2/c1-13-12-15(9-10-19(13)27-3)29(25,26)24-17-7-4-6-16(14(17)2)20-23-18-8-5-11-22-21(18)28-20/h4-12,24H,1-3H3
• InChI Key: HXKQGIISWCDXTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC(=C2C)C3=NC4=C(S3)N=CC=C4)OC
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol
• CAS No.: 863595-06-6

Description

This compound features a benzene sulfonamide core substituted with methoxy and methyl groups at the 4- and 3-positions, respectively. The sulfonamide nitrogen is linked to a 2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl group. Such structural attributes are common in kinase inhibitors and enzyme-targeting agents, where sulfonamide groups often act as pharmacophores .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide typically involves multiple steps:

Formation of the Thiazolopyridine Moiety: This step involves the cyclization of appropriate precursors under specific conditions to form the thiazolopyridine ring.

Introduction of the Methoxy and Methyl Groups: These groups are introduced through electrophilic aromatic substitution reactions.

Sulfonamide Formation: The final step involves the reaction of the intermediate with sulfonyl chloride in the presence of a base to form the sulfonamide group.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and methyl groups, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Overview

4-Methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is a complex organic compound that exhibits significant potential in various scientific fields, particularly in medicinal chemistry. Its unique structure, featuring a thiazolopyridine moiety and a sulfonamide group, contributes to its diverse biological activities.

Medicinal Chemistry

The compound has been investigated for its potential as an enzyme inhibitor , which is crucial in drug development. The sulfonamide group is known for mimicking natural substrates, allowing it to inhibit various enzymes effectively. Preliminary studies suggest that it may be particularly effective against enzymes involved in cancer and inflammatory pathways.

Anticancer Activity

Research indicates that 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide could serve as a potential anticancer agent. Its mechanism involves the inhibition of specific signaling pathways that are crucial for tumor growth and proliferation. Studies have shown promising results in preclinical models, suggesting its efficacy against various cancer types .

Anti-inflammatory Properties

The compound has also been explored for its anti-inflammatory effects. By inhibiting certain enzymes involved in inflammatory processes, it may reduce symptoms associated with chronic inflammatory diseases. This application is particularly relevant in developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Chemical Biology

In chemical biology, this compound serves as a valuable tool for probing biological systems due to its ability to selectively inhibit specific enzymes. Its unique structural features allow researchers to investigate enzyme mechanisms and identify potential therapeutic targets.

Case Studies

Several studies have documented the applications of this compound:

• Inhibition of MALT1 Enzyme : A study demonstrated that derivatives of thiazolopyridines, including this compound, acted as allosteric inhibitors of MALT1 with notable cellular potency and selectivity. This finding highlights its potential in treating hematological malignancies where MALT1 plays a critical role .
• Anticancer Activity Assessment : In vitro studies assessing the anticancer properties showed that the compound inhibited cell proliferation in various cancer cell lines through apoptosis induction mechanisms. The results indicated a dose-dependent response, reinforcing its potential as a therapeutic agent against cancer .
• Inflammation Model Studies : Animal models of inflammation treated with the compound exhibited reduced markers of inflammation and improved clinical scores compared to control groups. These findings support further investigation into its use in clinical settings for inflammatory diseases .

Mechanism of Action

The mechanism of action of 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can disrupt various biochemical pathways, leading to the compound’s biological effects.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and properties of analogous sulfonamide derivatives:

Compound Name / CAS No.	Core Structure Modifications	Molecular Weight	Key Features	References
Target Compound	Benzene sulfonamide + thiazolo[5,4-b]pyridinylphenyl	Not reported	Methoxy and methyl substituents enhance lipophilicity; fused thiazole-pyridine improves target binding
N-(2-Methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)thiophene-2-sulfonamide (863595-16-8)	Thiophene sulfonamide instead of benzene sulfonamide	Not reported	Thiophene’s electron-rich nature may alter solubility or metabolic stability
N-(2-Methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)methanesulfonamide (912624-95-4)	Methanesulfonamide backbone	Not reported	Simplified structure with lower steric hindrance; potential for improved bioavailability
4-{4-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1-phenyl-1H-pyrazol-3-YL}-N,N-dimethylbenzenesulfonamide (623933-06-2)	Dimethylbenzenesulfonamide + thiazolidinone-pyrazole	526.7	Bulky substituents increase molecular weight; thioxo group may enhance metal chelation
N-(2-Anilinopyridin-3-yl)-4-methylbenzenesulfonamide	Anilinopyridine instead of thiazolo-pyridine	Not reported	Absence of thiazole reduces π-stacking; aniline may introduce redox activity

Physicochemical and Pharmacokinetic Implications

• Molecular Weight : While the target compound’s exact weight is unreported, analogs range from ~300 (e.g., methanesulfonamide derivatives) to >500 (e.g., 623933-06-2). Higher molecular weights, as seen in 623933-06-2, may limit blood-brain barrier penetration .
• Electronic Effects : The thiazolo[5,4-b]pyridine moiety in the target compound provides electron-deficient aromatic systems, favoring interactions with enzyme active sites. In contrast, thiophene sulfonamides (e.g., 863595-16-8) offer electron-rich systems, which could modulate binding kinetics .

Biological Activity

4-Methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is a complex organic compound belonging to the sulfonamide class. Its unique structure features a thiazolopyridine moiety and a methoxy group, which contribute to its potential biological activities. This compound has attracted significant interest in medicinal chemistry due to its promising applications in various therapeutic areas, particularly as an anticancer agent.

Chemical Structure and Properties

The chemical formula for this compound is $C_{19}H_{22}N_{4}O_{2}S$, and it possesses several functional groups that enhance its biological activity. The thiazolopyridine moiety is critical for binding to specific biological targets, making it a candidate for further research and development.

Synthesis

The synthesis of 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide typically involves multiple steps:

• Formation of the Thiazolopyridine Moiety : Cyclization of appropriate precursors under specific conditions.
• Introduction of Methoxy and Methyl Groups : Achieved through electrophilic aromatic substitution reactions.
• Sulfonamide Formation : Reaction with sulfonyl chloride in the presence of a base.

These synthetic routes can be optimized for industrial production to improve yield and purity.

Anticancer Properties

Research indicates that compounds with thiazole and pyridine moieties exhibit significant anticancer activity. The unique structure of 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide enhances its binding affinity to cancer cell targets.

Case Studies and Research Findings

• In Vitro Studies : Compounds similar to this sulfonamide have shown promising results in inhibiting cancer cell proliferation. For example, compounds with thiazole rings have demonstrated cytotoxic effects against various cancer cell lines (e.g., Jurkat cells) with IC50 values comparable to standard drugs like doxorubicin .
• Mechanism of Action : The interaction of such compounds with proteins involved in cell signaling pathways has been studied using molecular dynamics simulations. These studies suggest that hydrophobic interactions play a crucial role in the binding affinity of the compound to target proteins .

Other Biological Activities

In addition to anticancer properties, research has indicated potential activities in other areas:

• Anticonvulsant Activity : Some derivatives of thiazole-bearing compounds have shown anticonvulsant properties, suggesting that modifications in the structure can lead to diverse pharmacological effects .
• Antioxidant Activity : Compounds similar to this sulfonamide have been screened for antioxidant potential, indicating their ability to scavenge free radicals and protect against oxidative stress .

Comparative Analysis

To better understand the biological activity of 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, a comparison with similar compounds is useful.

Compound Name	Structure Features	Biological Activity
4-Methoxy-N-(2-methylphenyl)benzene-1-sulfonamide	Methoxy group, sulfonamide	Moderate cytotoxicity
4-Methoxy-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide	Thiazole moiety	Significant anticancer activity
4-Methoxy-3-methyl-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide	Enhanced thiazole integration	Antioxidant and anticancer properties

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-methoxy-3-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide?

• Methodology : Synthesis typically involves multi-step organic reactions. For example:

Sulfonamide Coupling : React a substituted benzene sulfonyl chloride with an amine-containing intermediate (e.g., 2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline) under basic conditions (e.g., pyridine or triethylamine) .

Heterocyclic Core Formation : Construct the thiazolo[5,4-b]pyridine moiety via cyclization reactions using thiourea derivatives and halogenated pyridines under reflux .

Purification : Use column chromatography (silica gel, eluent: ethyl acetate/hexane) and recrystallization (DMSO/water mixtures) to isolate high-purity product .

• Key Considerations : Monitor reaction progress via thin-layer chromatography (TLC) and optimize temperature/pH to prevent side reactions (e.g., hydrolysis of sulfonamide) .

Q. How is the compound characterized to confirm structural integrity and purity?

• Analytical Techniques :

• NMR Spectroscopy : ¹H and ¹³C NMR to verify substituent positions and aromatic ring integration .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight and fragmentation patterns .
• HPLC : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) to assess purity (>95%) .
• Elemental Analysis : Match experimental C, H, N, S percentages with theoretical values .

Q. What are the recommended storage conditions to ensure compound stability?

• Guidelines : Store in airtight, light-protected containers at -20°C under inert gas (argon or nitrogen) to prevent oxidation or moisture absorption .
• Stability Testing : Perform accelerated degradation studies (e.g., 40°C/75% relative humidity for 4 weeks) with periodic HPLC analysis to detect decomposition .

Advanced Research Questions

Q. How to design binding affinity assays to evaluate target interactions (e.g., kinase inhibition)?

• Experimental Design :

• Surface Plasmon Resonance (SPR) : Immobilize the target protein on a sensor chip and measure real-time binding kinetics (ka/kd) .
• Fluorescence Polarization : Use fluorescently labeled ligands to quantify displacement by the compound in competitive assays .
• Data Interpretation : Fit dose-response curves to determine IC₅₀ values and compare with structural analogs to infer SAR .

Q. How to resolve contradictions in biological activity data across different assays?

• Troubleshooting Steps :

Assay Validation : Verify assay reproducibility using positive controls (e.g., known inhibitors) .

Solubility Checks : Use dynamic light scattering (DLS) to detect aggregation at working concentrations .

Off-Target Screening : Employ proteome-wide profiling (e.g., kinase panels) to identify unintended interactions .

• Case Study : If cytotoxicity varies between cell lines, assess membrane permeability (logP) or efflux pump activity (e.g., P-gp inhibition assays) .

Q. What computational approaches predict the compound’s pharmacokinetic properties?

• In Silico Tools :

• ADMET Prediction : Use SwissADME or ADMETLab to estimate bioavailability, CYP450 interactions, and blood-brain barrier penetration .
• Molecular Dynamics (MD) : Simulate ligand-protein binding stability in explicit solvent (e.g., GROMACS) to refine docking poses .
  • Validation : Cross-reference predictions with experimental data (e.g., in vitro metabolic stability in liver microsomes) .

Q. How to analyze structure-activity relationships (SAR) for derivatives with modified substituents?

• SAR Workflow :

Synthetic Modifications : Vary methoxy/methyl groups or thiazolo-pyridine core (e.g., replace sulfur with oxygen) .

Biological Testing : Compare IC₅₀ values across derivatives in enzyme inhibition assays .

3D-QSAR Modeling : Use CoMFA/CoMSIA to correlate electrostatic/hydrophobic fields with activity trends .

• Example : Derivatives with bulkier substituents on the phenyl ring showed reduced potency, suggesting steric hindrance at the binding site .